Furan-2-yl(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)methanone

• IUPAC Name: furan-2-yl-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H16N6O2/c1-11-17-18-14-13(16-4-5-21(11)14)19-6-8-20(9-7-19)15(22)12-3-2-10-23-12/h2-5,10H,6-9H2,1H3
• InChI Key: COYKPDGREFRSDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C15H16N6O2
• Molecular Weight: 312.33 g/mol

Description

“Furan-2-yl(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)methanone” is a compound that belongs to the class of organic compounds known as 1,3,5-triazine-2,4-diamines. These are aromatic compounds containing a 1,3,5-triazine ring which is 2,4-disusbtituted with amine groups.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The synthesis process is characterized by high regioselectivity, good functional group tolerance, and a wide substrate scope.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms. Triazole, also known as pyrrodiazole, is a nitrogenous heterocyclic moiety and has a molecular formula of C2H3N3.

Chemical Reactions Analysis

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They are commonly used in medicinal chemistry and are included in the class of antimicrobials on account of their well-being profile and excellent therapeutic index.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various techniques such as IR absorption spectra and 1H-NMR spectrum. For example, the IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Mechanism of Action

The mechanism of action of such compounds often involves their ability to bind with a variety of enzymes and receptors in the biological system. This makes them versatile in their biological activities and allows them to be used in a number of drug classes.

Future Directions

The future directions in the research of such compounds often involve the development of new classes of antibacterial agents to fight multidrug-resistant pathogens. There is also a focus on the synthesis and study of their antimicrobial, antioxidant, and antiviral potential.